2-(2-ethoxyphenoxy)-N-{4-[(2-pyridinylamino)sulfonyl]phenyl}acetamide

• IUPAC Name: 2-(2-ethoxyphenoxy)-N-[4-(pyridin-2-ylsulfamoyl)phenyl]acetamide
• InChI: InChI=1S/C21H21N3O5S/c1-2-28-18-7-3-4-8-19(18)29-15-21(25)23-16-10-12-17(13-11-16)30(26,27)24-20-9-5-6-14-22-20/h3-14H,2,15H2,1H3,(H,22,24)(H,23,25)
• InChI Key: UEACQENXMBPSBI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1OCC(=O)NC2=CC=C(C=C2)S(=O)(=O)NC3=CC=CC=N3
• Molecular Formula: C21H21N3O5S
• Molecular Weight: 427.5 g/mol

Description

2-(2-ethoxyphenoxy)-N-{4-[(2-pyridinylamino)sulfonyl]phenyl}acetamide, also known as EPPA, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in the field of medicine. EPPA is a member of the sulfonamide family of compounds and is known to exhibit a wide range of biochemical and physiological effects.

Scientific Research Applications

2-(2-ethoxyphenoxy)-N-{4-[(2-pyridinylamino)sulfonyl]phenyl}acetamide has been extensively studied for its potential applications in the field of medicine. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-viral properties. 2-(2-ethoxyphenoxy)-N-{4-[(2-pyridinylamino)sulfonyl]phenyl}acetamide has been tested in vitro and in vivo for its efficacy against various types of cancer, including breast cancer, lung cancer, and prostate cancer. It has also been tested for its anti-inflammatory effects in models of rheumatoid arthritis and inflammatory bowel disease. Additionally, 2-(2-ethoxyphenoxy)-N-{4-[(2-pyridinylamino)sulfonyl]phenyl}acetamide has been shown to have anti-viral effects against the Zika virus and the dengue virus.

Mechanism of Action

The mechanism of action of 2-(2-ethoxyphenoxy)-N-{4-[(2-pyridinylamino)sulfonyl]phenyl}acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. 2-(2-ethoxyphenoxy)-N-{4-[(2-pyridinylamino)sulfonyl]phenyl}acetamide has been shown to inhibit the activity of the enzyme carbonic anhydrase IX (CAIX), which is overexpressed in many types of cancer cells. Inhibition of CAIX can lead to a decrease in tumor growth and metastasis. 2-(2-ethoxyphenoxy)-N-{4-[(2-pyridinylamino)sulfonyl]phenyl}acetamide has also been shown to inhibit the activation of the NF-κB signaling pathway, which plays a role in inflammation and cancer.
Biochemical and Physiological Effects:
2-(2-ethoxyphenoxy)-N-{4-[(2-pyridinylamino)sulfonyl]phenyl}acetamide has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to inhibit the proliferation and migration of cancer cells, induce apoptosis (cell death) in cancer cells, and reduce inflammation. 2-(2-ethoxyphenoxy)-N-{4-[(2-pyridinylamino)sulfonyl]phenyl}acetamide has also been shown to have an effect on the immune system, specifically by modulating the activity of T cells and dendritic cells.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2-ethoxyphenoxy)-N-{4-[(2-pyridinylamino)sulfonyl]phenyl}acetamide in lab experiments is its specificity for certain enzymes and signaling pathways. This allows for more targeted and precise experiments. Additionally, 2-(2-ethoxyphenoxy)-N-{4-[(2-pyridinylamino)sulfonyl]phenyl}acetamide has been shown to have low toxicity in vitro and in vivo, making it a safe compound to work with. However, one limitation of using 2-(2-ethoxyphenoxy)-N-{4-[(2-pyridinylamino)sulfonyl]phenyl}acetamide is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 2-(2-ethoxyphenoxy)-N-{4-[(2-pyridinylamino)sulfonyl]phenyl}acetamide. One area of interest is its potential as a therapeutic agent for cancer and inflammatory diseases. Further studies are needed to determine the optimal dosage and delivery method for 2-(2-ethoxyphenoxy)-N-{4-[(2-pyridinylamino)sulfonyl]phenyl}acetamide in these applications. Another area of interest is the development of 2-(2-ethoxyphenoxy)-N-{4-[(2-pyridinylamino)sulfonyl]phenyl}acetamide analogs with improved solubility and potency. Additionally, more research is needed to fully understand the mechanism of action of 2-(2-ethoxyphenoxy)-N-{4-[(2-pyridinylamino)sulfonyl]phenyl}acetamide and its effects on the immune system.